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Comparison of Skin Esterase Activity

Species Skin Microsomes Efficiency (min⁻¹ mg⁻¹) Skin Cytosol Efficiency (min⁻¹ mg⁻¹)

Human 1.3 - 4.2 2.4 - 67

Minipig 1.2 - 4.2 18 - 61

Rat 580 - 1100 80 - 100

Source: Comparative Study, Pharm Res. 2006 [1]

This data shows rat skin esterase efficiency is two to three orders of magnitude higher than human and

minipig skin in microsomes. Human and minipig skin fractions show very similar kinetics, supporting the

use of minipigs as a valuable model for human skin metabolism [1].

Metabolic Pathway of a Common Adipate Ester

The diagram below outlines the primary metabolic pathway for Di-2-ethylhexyl adipate (DEHA), a common

plasticizer, in humans. This is based on in vitro studies with human liver microsomes [2].
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The key steps are:

Hydrolysis: DEHA is first hydrolyzed into its mono-ester metabolite, MEHA [2].
Further Metabolism: MEHA can be processed via two main routes [2]:

Further Hydrolysis to form Adipic Acid, the major urinary metabolite.
Oxidation to form specific oxidative metabolites like MEHHA and MEOHA.

Key Experimental Protocols

The comparative data on skin esterases was generated using these methods [1]:

Substrates: Naphthyl acetate and para-nitrophenyl acetate as prototypical carboxylesterase
substrates.

Sample Types: Skin, plasma, and liver fractions (microsomes and cytosol).
Analysis: Reaction products were monitored using High-Performance Liquid Chromatography
(HPLC) with ultraviolet (UV) analysis.
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For the DEHA pathway [2]:

In Vitro Incubation: DEHA and its metabolite MEHA were incubated with pooled human liver
microsomes.

Metabolite Identification: Metabolites were identified using online solid-phase extraction coupled
with HPLC and mass spectrometry.

Interpretation for Research

Choose Minipigs Over Rats: For preclinical development of topical drugs containing ester functional

groups, minipig skin is a superior model to rat skin for predicting human metabolism [1].
Monitor Specific Metabolites: For human biomonitoring of DEHA exposure, adipic acid is the most

abundant urinary biomarker. The oxidative metabolites (MEHHA, MEOHA) are more specific to DEHA
but are minor, potentially limiting their use to highly exposed populations [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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